Cas no 2309447-88-7 (2-{[6-(5-Bromopyridin-2-yl)-2-azaspiro[3.4]octan-6-yl]oxy}acetic acid)

• Product Name: 2-{[6-(5-Bromopyridin-2-yl)-2-azaspiro[3.4]octan-6-yl]oxy}acetic acid
• CAS No: 2309447-88-7
• MF: C₁₄H₁₇BrN₂O₃
• MW: 341.200382947922
• CID: 6013533
• PubChem ID: 165739102
• Update Time: 2025-11-06

2-{[6-(5-Bromopyridin-2-yl)-2-azaspiro[3.4]octan-6-yl]oxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7429562
• 2-{[6-(5-bromopyridin-2-yl)-2-azaspiro[3.4]octan-6-yl]oxy}acetic acid
• 2309447-88-7
• 2-{[6-(5-Bromopyridin-2-yl)-2-azaspiro[3.4]octan-6-yl]oxy}acetic acid

• Inchi： 1S/C14H17BrN2O3/c15-10-1-2-11(17-5-10)14(20-6-12(18)19)4-3-13(7-14)8-16-9-13/h1-2,5,16H,3-4,6-9H2,(H,18,19)
• InChI Key： ASEJGGYUZDOUBX-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)C1(CCC2(CNC2)C1)OCC(=O)O

Computed Properties

• Exact Mass: 340.04225g/mol
• Monoisotopic Mass: 340.04225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 71.4Ų

Additional information on 2-{[6-(5-Bromopyridin-2-yl)-2-azaspiro[3.4]octan-6-yl]oxy}acetic acid

Recent Advances in the Study of 2-{[6-(5-Bromopyridin-2-yl)-2-azaspiro[3.4]octan-6-yl]oxy}acetic acid (CAS: 2309447-88-7)

The compound 2-{[6-(5-Bromopyridin-2-yl)-2-azaspiro[3.4]octan-6-yl]oxy}acetic acid (CAS: 2309447-88-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the synthetic versatility of 2-{[6-(5-Bromopyridin-2-yl)-2-azaspiro[3.4]octan-6-yl]oxy}acetic acid. The compound's spirocyclic core and bromopyridine moiety make it an attractive scaffold for the development of novel bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient synthetic route to this compound, achieving high yields and purity, which is critical for further pharmacological evaluation.

In terms of biological activity, preliminary in vitro studies have shown that 2-{[6-(5-Bromopyridin-2-yl)-2-azaspiro[3.4]octan-6-yl]oxy}acetic acid exhibits promising activity against a range of molecular targets. Notably, it has been identified as a potential modulator of protein-protein interactions (PPIs), which are increasingly recognized as important targets in drug discovery. The bromopyridine group is thought to contribute to its binding affinity, while the spirocyclic structure enhances its metabolic stability.

Further investigations into the mechanism of action of this compound are underway. A recent preprint on bioRxiv suggests that it may interact with specific kinases involved in inflammatory pathways, positioning it as a candidate for the treatment of autoimmune diseases. However, these findings are yet to be peer-reviewed, and additional validation is required.

The potential therapeutic applications of 2-{[6-(5-Bromopyridin-2-yl)-2-azaspiro[3.4]octan-6-yl]oxy}acetic acid are broad, spanning oncology, immunology, and neurology. Its ability to cross the blood-brain barrier, as indicated by computational modeling studies, opens up possibilities for targeting central nervous system disorders. Researchers are particularly interested in its use as a scaffold for the development of next-generation kinase inhibitors.

Despite these promising developments, challenges remain in the optimization of this compound. Issues such as solubility, bioavailability, and selectivity need to be addressed through structural modifications. Several research groups are currently exploring derivatives of 2-{[6-(5-Bromopyridin-2-yl)-2-azaspiro[3.4]octan-6-yl]oxy}acetic acid to improve its drug-like properties while maintaining its biological activity.

In conclusion, 2-{[6-(5-Bromopyridin-2-yl)-2-azaspiro[3.4]octan-6-yl]oxy}acetic acid (CAS: 2309447-88-7) represents a promising avenue for drug discovery. Its unique structural features and preliminary biological activity make it a compound of significant interest to the pharmaceutical industry. Future research should focus on elucidating its precise mechanism of action, optimizing its pharmacokinetic properties, and evaluating its efficacy in relevant disease models.